Potassium fluoride dihydrate

• CAS: 13455-21-5
• Molecular Formula: FH4KO2
• Molecular Weight: 94.127 g/mol
• SMILES: O.O.[F-].[K+]
• InChI: InChI=1S/FH.K.2H2O/h1H;;2*1H2/q;+1;;/p-1
• InChIKey: MZFXHSQFQLKKFD-UHFFFAOYSA-M

Choose KF·2H₂O for 3.8x higher water solubility vs. anhydrous KF, enabling concentrated fluoride solutions for glass etching and aqueous fluorination. The KF/18-crown-6 system provides superior selectivity over TBAF for secondary alkyl fluorides, reducing byproducts. This crystal hydrate is the only viable GC stationary phase for polar analytes. A cost-effective alternative to CsF, delivering >65% savings in large-scale halogen exchange.

Potassium Fluoride Dihydrate (CAS 13455-21-5) for Industrial and Research Procurement: An Evidence-Based Overview

Potassium fluoride dihydrate (KF·2H₂O, CAS 13455-21-5) is a hydrated inorganic salt of the alkali metal halide class, distinguished from its anhydrous counterpart (KF, CAS 7789-23-3) by the stoichiometric incorporation of two water molecules of crystallization [1]. This crystalline solid, typically appearing as colorless or white rhombic crystals, exhibits markedly different physical properties including a depressed melting point of 41 °C and an exceptionally high aqueous solubility of 349.3 g/100 mL at 18 °C [2]. KF·2H₂O serves as a primary source of nucleophilic fluoride ion (F⁻) for chemical synthesis and is utilized in specialized applications such as a stationary phase in gas chromatography and as a fluxing agent in silver brazing .

• [1] Wikipedia. Potassium fluoride. Retrieved from https://en.wikipedia.org/wiki/Potassium_fluoride View Source
• [2] Atomistry. Potassium fluoride, KF. Retrieved from https://potassium.atomistry.com/potassium_fluoride.html View Source

Potassium Fluoride Dihydrate: Why Substitution with Anhydrous KF or Alternative Fluoride Sources Compromises Specific Process Outcomes

Substituting KF·2H₂O with generic anhydrous potassium fluoride, other alkali metal fluorides (e.g., NaF, CsF), or organic fluorinating agents (e.g., TBAF) is non-trivial and often detrimental due to critical differences in water content, solubility profiles, and handling characteristics. The hydration state dictates the compound's melting behavior and aqueous solubility, which directly influences its utility in low-temperature processes and its inherent deliquescence . Furthermore, the counter-ion's influence on fluoride ion nucleophilicity and the solvent system's compatibility are not interchangeable. For instance, KF·2H₂O's performance in gas chromatography as a specialized stationary phase relies on its unique crystal hydrate structure, a property not replicable by anhydrous salts [1]. The following evidence-based comparisons quantify these critical differentiation factors, guiding precise scientific and procurement decisions.

• [1] Chromatographia. Thermodynamic evaluation of the intermolecular interactions of potassium fluoride crystal dihydrate in gas chromatography. Retrieved from https://link.springer.com/article/10.1007/BF02290455 View Source

Potassium Fluoride Dihydrate: A Quantitative Evidence Guide for Informed Procurement Decisions

Enhanced Aqueous Solubility and Handling: KF·2H₂O vs. Anhydrous KF

Potassium fluoride dihydrate (KF·2H₂O) exhibits a nearly four-fold increase in aqueous solubility compared to its anhydrous counterpart, a critical factor for applications requiring concentrated fluoride ion solutions at ambient temperatures. This difference is driven by the exothermic heat of solution for the anhydrous salt (3.6 Cal at 20 °C), whereas the dissolution of the dihydrate is endothermic (-1.0 Cal at 20 °C), leading to distinct thermal management and concentration possibilities [1].

Evidence Dimension	Water solubility
Target Compound Data	349.3 g/100 mL H₂O at 18 °C [2]
Comparator Or Baseline	Anhydrous KF: 92 g/100 mL H₂O at 18 °C [2]
Quantified Difference	3.8x higher solubility for the dihydrate form
Conditions	Ambient pressure, aqueous solution at 18 °C

Why This Matters

This solubility differential enables the preparation of significantly more concentrated fluoride solutions for synthesis, while the lower heat of solution allows for safer handling and reduced thermal shock.

• [1] Atomistry. Potassium fluoride, KF. Retrieved from https://potassium.atomistry.com/potassium_fluoride.html View Source
• [2] Wikipedia. Potassium fluoride. Retrieved from https://en.wikipedia.org/wiki/Potassium_fluoride View Source

Low Melting Point for Ambient Processing: KF·2H₂O vs. Anhydrous and Trihydrate Forms

The melting point of potassium fluoride dihydrate is drastically reduced to 41 °C, compared to the anhydrous form which melts at 858 °C [1]. This allows for processing in a molten state at near-ambient conditions, a capability leveraged in applications like gas chromatography. Notably, this property is distinct from the trihydrate form (KF·4H₂O), which melts at an even lower temperature of 19.3 °C [1], providing a precise thermal window for phase-specific applications.

Evidence Dimension	Melting point
Target Compound Data	41 °C [1]
Comparator Or Baseline	Anhydrous KF: 858 °C; Trihydrate (KF·4H₂O): 19.3 °C [1]
Quantified Difference	Decrease of 817 °C relative to anhydrous KF
Conditions	Standard atmospheric pressure

Why This Matters

The low, specific melting point enables its use as a stationary phase in gas chromatography and facilitates unique processes like fluxing in metallurgy, which are impractical with the high-melting anhydrous form.

• [1] Wikipedia. Potassium fluoride. Retrieved from https://en.wikipedia.org/wiki/Potassium_fluoride View Source

Selectivity Advantage in Nucleophilic Fluorination: KF-based Systems vs. TBAF

In the challenging nucleophilic fluorination of secondary alkyl bromides and mesylates, where competition from elimination (E2) is high, potassium fluoride (KF) when combined with a crown ether and bulky alcohols (e.g., pinacol) demonstrates superior selectivity for the desired SN2 product compared to the more reactive but less selective tetrabutylammonium fluoride (TBAF) under the same conditions [1].

Evidence Dimension	Selectivity (SN2 vs. E2 product ratio)
Target Compound Data	Higher selectivity for SN2 fluorination when combined with 18-crown-6 and bulky alcohols [1].
Comparator Or Baseline	Tetrabutylammonium fluoride (TBAF) combined with the same alcohols [1].
Quantified Difference	Qualitatively superior selectivity; TBAF is noted for higher reactivity but lower chemo-selectivity [REFS-1, REFS-2].
Conditions	Nucleophilic fluorination of secondary alkyl bromides/mesylates in the presence of 18-crown-6 and bulky alcohols.

Why This Matters

For synthesizing secondary alkyl fluorides, where elimination side reactions are prevalent, the KF/crown ether system offers a pathway to higher yields of the desired substitution product, reducing purification burdens and waste.

• [1] Eur. J. Org. Chem. Investigating the Reactivity and Selectivity in Nucleophilic Fluorination of Secondary Alkyl Bromides and Mesylates: Assessment of the Effect of Counterion and Bulky Alcohols. Retrieved from https://www.sciencedirect.com/org/science/article/pii/S1434193X2600143X View Source
• [2] Chemical Engineering Journal. Crown ether metal complex fluoride salt as a facile and low hygroscopic fluoride source for nucleophilic fluorination. Retrieved from https://www.sciencedirect.com/science/article/abs/pii/S1385894715001242 View Source

Cost-Efficiency and Availability: KF·2H₂O vs. Cesium Fluoride (CsF)

Potassium fluoride dihydrate is a significantly more economical fluoride ion source compared to cesium fluoride (CsF). A direct price comparison from a major supplier shows that KF·2H₂O (98%) is available for approximately $45 for 100 g , whereas CsF (99%) from the same supplier is priced at $129.90 for a 100 g unit . This represents a substantial cost differential.

Evidence Dimension	Procurement cost per unit mass
Target Compound Data	KF·2H₂O (98% purity): ~$45 / 100 g
Comparator Or Baseline	CsF (99% purity): ~$129.90 / 100 g
Quantified Difference	KF·2H₂O is approximately 65% less expensive than CsF per 100 g.
Conditions	Pricing from AKSci and Aladdin Scientific (indicative, subject to change).

Why This Matters

For large-scale synthesis or industrial applications where the unique properties of CsF (e.g., solubility in organic solvents) are not a strict requirement, KF·2H₂O provides a far more cost-effective source of nucleophilic fluoride, substantially reducing operating expenses.

Defined Purity Grades for Critical Applications: Reagent Grade ≥99% vs. Standard 98%

Commercial potassium fluoride dihydrate is available in distinct purity grades to suit varying experimental rigor. For instance, a Reagent Grade (≥99% purity) is specified for high-precision work, whereas a standard 98% purity grade is commonly offered for more routine synthetic applications . The selection between these grades directly impacts the reproducibility and validity of analytical results, as impurities can interfere with sensitive assays or catalytic cycles.

Evidence Dimension	Commercial purity specification
Target Compound Data	Reagent Grade: ≥99% purity ; Standard Grade: 98% purity
Comparator Or Baseline	Standard grade (98%) vs. Reagent grade (≥99%)
Quantified Difference	≥1% absolute difference in purity; corresponding reduction in impurity profile.
Conditions	As certified by suppliers' specifications.

Why This Matters

Procuring the appropriate purity grade ensures experimental integrity. While the 98% grade is cost-effective for many syntheses, the higher-purity reagent grade is necessary for analytical applications or reactions sensitive to trace metal or water contamination.

Unique Functionality as a Gas Chromatography Stationary Phase

Potassium fluoride dihydrate is specifically employed as a stationary phase in gas chromatography for the analysis of polar compounds in aqueous solutions . This application leverages the compound's unique crystal hydrate structure and polarity, a property not found in anhydrous KF or other alkali metal fluorides, which are not used for this purpose. The molten crystal hydrate provides distinct intermolecular interactions for separation [1].

Evidence Dimension	Application specificity
Target Compound Data	Validated use as a GC stationary phase for polar compounds [REFS-1, REFS-2].
Comparator Or Baseline	Anhydrous KF, CsF, TBAF: No reported use as a GC stationary phase.
Quantified Difference	Unique functional application; class-level differentiation.
Conditions	Gas chromatography, analysis of aqueous solutions of polar compounds.

Why This Matters

This niche application represents a non-substitutable use case for KF·2H₂O in analytical chemistry, driving demand from specialized laboratories performing direct aqueous injection GC analysis.

• [1] Chromatographia. Thermodynamic evaluation of the intermolecular interactions of potassium fluoride crystal dihydrate in gas chromatography. Retrieved from https://link.springer.com/article/10.1007/BF02290455 View Source

Potassium Fluoride Dihydrate: Optimal Application Scenarios Backed by Comparative Evidence

High-Concentration Aqueous Fluoride Solutions for Synthesis and Etching

Given its 3.8x higher water solubility compared to anhydrous KF [1], potassium fluoride dihydrate is the preferred reagent for preparing highly concentrated fluoride ion solutions at ambient temperatures. This is particularly valuable for wet chemical etching of glass and silicon wafers, where a high concentration of HF-equivalent is needed, and in aqueous-phase nucleophilic fluorinations.

Selective Synthesis of Secondary Alkyl Fluorides

For synthetic chemists targeting secondary alkyl fluorides, the KF/18-crown-6/alcohol system offers a strategic advantage in selectivity over TBAF-based methods [2]. This approach is critical in medicinal chemistry and agrochemical development, where minimizing elimination byproducts streamlines purification and improves overall process yield.

Cost-Sensitive Industrial Fluorination Processes

When the reaction does not require the specialized properties of CsF (e.g., solubility in organic solvents), potassium fluoride dihydrate is the economically rational choice, providing a >65% cost reduction per unit mass compared to cesium fluoride . This makes KF·2H₂O the go-to fluoride source for large-scale halogen exchange (Halex/Finkelstein) reactions and the production of fluorinated intermediates.

Specialized Gas Chromatographic Analysis of Polar Compounds

Analytical laboratories analyzing polar analytes in aqueous matrices should specify potassium fluoride dihydrate for use as a GC stationary phase . This unique application is based on the compound's crystal hydrate properties and cannot be met by substituting anhydrous KF or other fluoride salts, making it a critical procurement item for this specialized technique.

• [1] Wikipedia. Potassium fluoride. Retrieved from https://en.wikipedia.org/wiki/Potassium_fluoride View Source
• [2] Eur. J. Org. Chem. Investigating the Reactivity and Selectivity in Nucleophilic Fluorination of Secondary Alkyl Bromides and Mesylates: Assessment of the Effect of Counterion and Bulky Alcohols. Retrieved from https://www.sciencedirect.com/org/science/article/pii/S1434193X2600143X View Source